molecular formula C33H30N4O2S B216091 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one

2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one

Cat. No. B216091
M. Wt: 546.7 g/mol
InChI Key: WCKXFNLTCHQUPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one is a complex organic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is known to exhibit unique biochemical and physiological properties, which make it a promising candidate for drug development and other scientific research applications.

Mechanism of Action

The mechanism of action of 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This inhibition can lead to the suppression of cell growth and division, which makes the compound a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one exhibits unique biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unaffected. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one in lab experiments include its unique properties, which make it a promising candidate for various scientific research applications. However, the compound also has certain limitations, such as its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are many potential future directions for research on 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one. Some of these directions include further studies on the compound's mechanism of action, identification of its target proteins and enzymes, and optimization of its synthesis and formulation for drug development. Additionally, the compound's potential applications in other fields, such as imaging and detection of biological molecules, could also be explored.

Synthesis Methods

The synthesis of 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one involves the use of various chemical reagents and processes. One of the most commonly used methods for synthesizing this compound is the reaction between 3-(4-methylphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one and 2-(4-chlorobenzylidene)-1-cyclohexanone in the presence of a suitable catalyst.

Scientific Research Applications

The unique properties of 2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one make it a promising candidate for various scientific research applications. The compound has been extensively studied for its potential applications in drug development, particularly in the treatment of cancer and other diseases. It has also been studied for its potential use as a fluorescent probe for imaging and detection of biological molecules.

properties

Product Name

2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one

Molecular Formula

C33H30N4O2S

Molecular Weight

546.7 g/mol

IUPAC Name

2-[[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]spiro[1,6-dihydrobenzo[h]quinazoline-5,1//'-cyclohexane]-4-one

InChI

InChI=1S/C33H30N4O2S/c1-21-13-15-23(16-14-21)37-31(39)25-11-5-6-12-26(25)34-32(37)40-20-27-35-29-24-10-4-3-9-22(24)19-33(17-7-2-8-18-33)28(29)30(38)36-27/h3-6,9-16H,2,7-8,17-20H2,1H3,(H,35,36,38)

InChI Key

WCKXFNLTCHQUPT-UHFFFAOYSA-N

Isomeric SMILES

CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=O)C5=C(N4)C6=CC=CC=C6CC57CCCCC7

SMILES

CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=O)C5=C(N4)C6=CC=CC=C6CC57CCCCC7

Canonical SMILES

CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=O)C5=C(N4)C6=CC=CC=C6CC57CCCCC7

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.